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Compound of Interest

Compound Name: 1-Phenethylpiperidin-4-amine

Cat. No.: B1337405

An extensive search for the toxicological profile of 1-Phenethylpiperidin-4-amine did not yield
specific data for this exact compound. The available scientific and safety literature
predominantly focuses on a closely related analogue, N-phenyl-1-(2-phenylethyl)piperidin-4-
amine, also known as 4-ANPP or Despropionylfentanyl. 4-ANPP is a known immediate
precursor in the synthesis of fentanyl and its analogues.[1][2]

Given the absence of direct toxicological studies on 1-Phenethylpiperidin-4-amine, this guide
provides a summary of the available data for 4-ANPP as a surrogate. Researchers and drug
development professionals should exercise caution and consider this information as indicative
for a structurally similar compound, not for 1-Phenethylpiperidin-4-amine itself.

Toxicological Profile of N-phenyl-1-(2-
phenylethyl)piperidin-4-amine (4-ANPP)

4-ANPP is classified as a hazardous substance with significant acute toxicity concerns.[3] It is
regulated as a Schedule Il controlled substance by the Drug Enforcement Administration
(DEA), indicating a high potential for abuse which may lead to severe psychological or physical
dependence.[3]

Hazard Identification and Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
the following hazard statements for 4-ANPP[3]:
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Hazard Class

Hazard Statement

Percentage of
Notifications

Acute Toxicity, Oral H300: Fatal if swallowed 25%
H302: Harmful if swallowed 75%
Acute Toxicity, Dermal H310: Fatal in contact with skin  25%
H312: Harmful in contact with
. 50%
skin
Acute Toxicity, Inhalation H330: Fatal if inhaled 25%
H332: Harmful if inhaled 50%
Skin Irritation H315: Causes skin irritation Not specified
o H319: Causes serious eye -
Eye Irritation o Not specified
irritation
) o H335: May cause respiratory -
Respiratory Irritation Not specified

irritation

Data sourced from ECHA C&L Inventory notifications. The percentage indicates the ratio of

notifications providing the specified hazard code.[3]

Precautionary Statements and Safety Measures

Recommended precautionary measures when handling 4-ANPP include[4]:

e Prevention:

o P260: Do not breathe dust/fume/gas/mist/vapors/spray.

o

o

[¢]

[¢]

P261: Avoid breathing dust/fumes.

P262: Do not get in eyes, on skin, or on clothing.

P264: Wash all exposed external body areas thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.
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o P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves, protective clothing, eye protection and face protection.

o P284: In case of inadequate ventilation wear respiratory protection.

e Response:

[¢]

P301+P316: IF SWALLOWED: Get emergency medical help immediately.
o P302+P352: IF ON SKIN: Wash with plenty of water.
o P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P316: Get emergency medical help immediately.
o P320: Specific treatment is urgent (see supplemental first aid instruction on this label).
o P330: Rinse mouth.
e Storage:
o P403+P233: Store in a well-ventilated place. Keep container tightly closed.
o P405: Store locked up.
e Disposal:

o P501: Dispose of contents/container to an authorized hazardous or special waste
collection point in accordance with any local regulation.

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 4-ANPP are not available in
the public domain. The provided hazard classifications are based on aggregated data from
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notifications to regulatory bodies like the ECHA, rather than from peer-reviewed toxicological
studies.[3]

Visualizations
Logical Relationship of 4-ANPP Hazards

The following diagram illustrates the logical flow of hazard classifications for 4-ANPP, from its
chemical identity to the resulting safety precautions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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